N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine

• IUPAC Name: N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine
• InChI: InChI=1S/C19H27N5/c1-16-15-18(21-19(20-16)22(2)3)24-13-11-23(12-14-24)10-9-17-7-5-4-6-8-17/h4-8,15H,9-14H2,1-3H3
• InChI Key: ADNZZJZVQAQRAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N(C)C)N2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C19H27N5
• Molecular Weight: 325.5 g/mol

Description

N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine, also known as TMPyP, is a synthetic compound that has been studied for its potential applications in many scientific fields. TMPyP is a heterocyclic compound composed of nitrogen, carbon, and hydrogen atoms, and is classified as a pyrimidine derivative. It is a highly versatile compound that has been studied for its potential applications in the fields of medicinal chemistry, organic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has been studied for its potential applications in both medicinal chemistry and organic chemistry. In medicinal chemistry, N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has been studied as a potential anti-cancer agent, as well as a potential anti-inflammatory agent. In organic chemistry, N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has been studied as a potential building block for the synthesis of other heterocyclic compounds.

Mechanism of Action

Target of Action

The primary targets of N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine are protein kinases . Protein kinases are essential enzymes for controlling cell growth, differentiation, migration, and metabolism .

Mode of Action

This compound exerts its action by inhibiting protein kinases . The inhibition of these enzymes can lead to the disruption of cellular signaling processes, which can ultimately affect cell growth, differentiation, and metabolism .

Biochemical Pathways

The inhibition of protein kinases by this compound affects various biochemical pathways. These pathways are responsible for controlling cell growth, differentiation, migration, and metabolism . The disruption of these pathways can lead to changes in cell behavior and function .

Result of Action

The result of the action of this compound is the disruption of cellular signaling processes due to the inhibition of protein kinases . This can lead to changes in cell growth, differentiation, migration, and metabolism . In the context of cancer treatment, this disruption can potentially inhibit the growth and spread of cancer cells .

Advantages and Limitations for Lab Experiments

N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine has several advantages and limitations for use in laboratory experiments. One advantage is that N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine can be synthesized in high yields using a variety of methods. Additionally, N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine is a highly versatile compound that can interact with a variety of biological molecules. However, the exact mechanism of action of N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine is not yet fully understood, and further research is needed to elucidate its biochemical and physiological effects.

Future Directions

There are many potential future directions for research on N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine. These include further research into the mechanism of action of N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine, as well as further research into its potential applications in medicinal chemistry and organic chemistry. Additionally, further research into the potential therapeutic effects of N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine is needed, as well as research into the potential side effects of N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine. Finally, further research into the synthesis of N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine and other related compounds is needed.

Synthesis Methods

N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine can be synthesized using a variety of methods, including the Biginelli reaction and the Mannich reaction. The Biginelli reaction involves the condensation of urea, aldehyde, and beta-keto ester in the presence of an acid catalyst. The Mannich reaction involves the condensation of aldehyde, amine, and acid in the presence of a base catalyst. Both of these methods have been used to synthesize N,N,4-trimethyl-6-[4-(2-phenylethyl)piperazin-1-yl]pyrimidin-2-amine in high yields.